BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Physical Properties of
5-Ethyl-3,3,4-trimethylheptane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Ethyl-3,3,4-trimethylheptane

Cat. No.: B14560231

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical properties of the branched
alkane, 5-Ethyl-3,3,4-trimethylheptane. The information presented herein is compiled from
computational and estimated data available in public chemical databases. Currently, detailed
experimental protocols for the determination of these properties for this specific molecule are
not readily available in the surveyed literature.

Core Physical Properties

5-Ethyl-3,3,4-trimethylheptane is a saturated hydrocarbon with the molecular formula
C12H26. As a non-polar organic compound, its physical characteristics are primarily governed
by van der Waals forces. The following table summarizes the key physical property data that
has been computationally predicted or estimated for this compound.
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Physical Property Value Data Type Source
Molecular Weight 170.33 g/mol Computed [1112]
Boiling Point 199 °C Not Specified [2]
Melting Point -50.8 °C Estimated [2]
Density 0.7850 g/cm?3 Not Specified [2]
Refractive Index 1.4371 Not Specified [2]
Octanol/Water

Partition Coefficient 5.7 Computed [1]

(LogP)

Experimental Protocols

A comprehensive search of scientific literature and chemical databases did not yield specific,

detailed experimental protocols for the determination of the physical properties of 5-Ethyl-

3,3,4-trimethylheptane. However, the following section outlines generalized, standard

methodologies that are broadly applicable for determining such properties for liquid alkanes.

Generalized Experimental Workflow for Physical Property Determination

The following diagram illustrates a typical workflow for the experimental determination of the

key physical properties of a liquid organic compound like 5-Ethyl-3,3,4-trimethylheptane.

Sample Purification

| cas chromatography for Purity Assessment

Toperty Determination

Boiling Point Measurement (e.g., using a distillation apparatus) ‘

Melting Point Measurement (e.g., using a differential scanning calorimeter)

Refractive Index Measurement (e.g., using a refractometer)

Caption: Generalized workflow for physical property determination.

Data Analysis and Reporting
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Methodology Descriptions:

o Fractional Distillation: This technique would be the primary method for purifying a liquid
sample of 5-Ethyl-3,3,4-trimethylheptane. By carefully controlling the temperature,
fractions with a narrow boiling range can be collected, significantly increasing the purity of
the compound.

e Gas Chromatography (GC): Following purification, GC analysis is essential to confirm the
purity of the sample. A single, sharp peak would indicate a high degree of purity, which is
crucial for accurate physical property measurements.

» Boiling Point Determination: The boiling point can be precisely measured during fractional
distillation by recording the temperature at which the liquid and vapor phases are in
equilibrium at a given pressure.

e Melting Point Determination: For the melting point, which is very low for this compound, a
cryostat in conjunction with a differential scanning calorimeter (DSC) would be the preferred
method. The DSC would detect the enthalpy change associated with the solid-to-liquid phase
transition.

o Density Measurement: A pycnometer, a flask with a specific volume, would be used to
determine the density. By measuring the mass of the known volume of the substance, the
density can be calculated. Temperature control is critical for this measurement.

o Refractive Index Measurement: A calibrated refractometer would be used to measure the
refractive index of the purified liquid. This property is dependent on temperature and the
wavelength of light used.

Signaling Pathways and Biological Activity

As a simple, non-polar hydrocarbon, 5-Ethyl-3,3,4-trimethylheptane is not expected to have
specific signaling pathways or significant biological activity in the context of drug development.
Its primary relevance in a pharmaceutical setting would likely be as a non-polar solvent or as a
reference compound in analytical chemistry. No information regarding its interaction with
biological systems was found in the surveyed literature.
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Due to the lack of information on signaling pathways or complex experimental workflows
involving 5-Ethyl-3,3,4-trimethylheptane, no corresponding diagrams have been generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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